3,4-Dichloro-2-fluoropyridine
Overview
Description
3,4-Dichloro-2-fluoropyridine, also known as DCFP, is a fluorinated pyridine derivative that has been used in scientific research for many years. It is a white crystalline solid with a melting point of 121-123°C and a boiling point of 175-177°C. DCFP is used in a variety of applications, including synthesis, drug discovery, and catalysis. In addition, it has been used to study the mechanism of action of various biochemical and physiological processes.
Scientific Research Applications
Synthesis and Mechanism Studies
- Synthesis of Pyridine Derivatives: 3,4-Dichloro-2-fluoropyridine has been used in the synthesis of various pyridine derivatives. For example, 4-amino-3,5-dichloro-6-fluoropyridine-2-ol was synthesized from 3,5-dichloro-2,4,6-trifluoropyridine through amine and hydroxy substitution. This process involved transforming by-products into the desired compound with high yield and purity, demonstrating the compound's versatility in organic synthesis (Mi Zhi-yuan, 2010).
Fluorine-18 Labeling for Medical Imaging
- Fluorine-18 Labeling for Positron Emission Tomography: Fluorine-18 labeled fluoropyridines, including derivatives of this compound, are increasingly used in positron emission tomography (PET) imaging. The introduction of fluorine-18 into specific positions of pyridine rings enhances the stability and potential of these radiotracers for medical diagnostics (M. Carroll, James Nairne, J. Woodcraft, 2007).
Chemical Reactivity and Functionalization
- Regiochemical Flexibility in Functionalization: A study on this compound demonstrated its reactivity in various chemical reactions, including carboxylation and iodination. This flexibility in functionalization is valuable for pharmaceutical research, allowing for the creation of new compounds and building blocks (Carla Bobbio, M. Schlosser, 2001).
Catalysis and Synthesis Applications
- Catalytic Fluorination Systems: The compound's derivatives have been explored in catalytic fluorination systems. For instance, 2-fluoropyridine was selectively prepared from 2-chloropyridine using HF and metal oxide catalysts, demonstrating the compound's role in advancing catalytic methods (Cindy Cochon et al., 2010).
Novel Synthetic Methods
- Triazole Synthesis via Cycloadditions: The versatility of this compound extends to its use in synthesizing triazoles via 1,3-dipolar cycloadditions with alkynes. This demonstrates its utility in creating compounds with potential biological activities (P. Zhong, Sheng-rong Guo, 2010).
Advanced Organic Synthesis
- Efficient Pyridinylmethyl Functionalization: The compound has been used in the efficient functionalization of pyridinylmethyl groups. This is critical in the synthesis of cognition-enhancing drugs, showcasing its importance in pharmaceutical chemistry (J. Pesti et al., 2000).
properties
IUPAC Name |
3,4-dichloro-2-fluoropyridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H2Cl2FN/c6-3-1-2-9-5(8)4(3)7/h1-2H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MKOVSIGZRKFZFE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C(C(=C1Cl)Cl)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H2Cl2FN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20479234 | |
Record name | 3,4-Dichloro-2-fluoropyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20479234 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
165.98 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
851179-03-8 | |
Record name | 3,4-Dichloro-2-fluoropyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20479234 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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